Cas no 2172396-90-4 ({8-methyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide)

• Product Name: {8-methyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide
• CAS No: 2172396-90-4
• MF: C₁₂H₂₁NO₄S
• MW: 275.364442586899
• CID: 5604216
• PubChem ID: 165527772
• Update Time: 2025-07-14

{8-methyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {8-methyl-3-oxo-2-oxaspiro[4.6]undecan-1-yl}methanesulfonamide
• 2172396-90-4
• EN300-1479255
• {8-methyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide

• Inchi： 1S/C12H21NO4S/c1-9-3-2-5-12(6-4-9)7-11(14)17-10(12)8-18(13,15)16/h9-10H,2-8H2,1H3,(H2,13,15,16)
• InChI Key： OELIBVWHTOGBBW-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CCCC(C)CC2)(N)(=O)=O

Computed Properties

• Exact Mass: 275.11912932g/mol
• Monoisotopic Mass: 275.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.8Ų

Additional information on {8-methyl-3-oxo-2-oxaspiro4.6undecan-1-yl}methanesulfonamide

8-Methyl-3-Oxo-2-Oxaspiro[4.6]Undecan-1-Yl Methanesulfonamide: A Comprehensive Overview

The compound with CAS number 2172396-90-4, commonly referred to as 8-methyl-3-oxo-2-oxaspiro[4.6]undecan-1-ylium methanesulfonamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, an oxygen atom. The structure of this molecule is intriguing due to its spiro configuration, which imparts unique physical and chemical properties.

Recent studies have highlighted the importance of spiro compounds in drug discovery and development. The spiro[4.6]undecane framework in this compound has been shown to exhibit remarkable stability and bioavailability, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a scaffold for designing novel drugs targeting various diseases, including cancer and neurodegenerative disorders.

The methanesulfonamide group attached to the spiro core plays a crucial role in modulating the compound's pharmacokinetic properties. This group enhances solubility and improves the molecule's ability to cross biological membranes, which is essential for its efficacy as a drug candidate. Additionally, the methyl group at position 8 contributes to the compound's lipophilicity, further enhancing its bioavailability.

From a synthetic standpoint, the preparation of 8-methyl-3-oxo-2-oxaspiro[4.6]undecan-1-ylium methanesulfonamide involves a series of intricate reactions that require precise control over reaction conditions. Recent advancements in asymmetric synthesis have enabled chemists to construct the spiro core with high enantioselectivity, paving the way for the development of enantiomerically pure drug candidates.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects against several key enzymes involved in disease progression. For instance, studies have shown that it can effectively inhibit histone deacetylases (HDACs), which are implicated in cancer cell proliferation and survival. Furthermore, its ability to modulate neurotrophic factors makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease.

The CAS 2172396-90-4 designation underscores the importance of this compound in chemical databases and regulatory frameworks. Its inclusion in these systems facilitates its identification and tracking across various research and industrial applications. Researchers worldwide have utilized this compound as a building block for synthesizing more complex molecules with enhanced therapeutic profiles.

Looking ahead, the development of novel derivatives of 8-methyl-3-oxo-2-oxaspiro[4.6]undecan-1-ylium methanesulfonamide holds immense promise for advancing drug discovery efforts. By leveraging computational chemistry tools and machine learning algorithms, scientists can predict optimal modifications to enhance the compound's efficacy and reduce potential side effects.

In conclusion, 8-methyl-3 oxo 2 oxaspiro[4 6]undecan 1 yl methanesulfonamide stands out as a versatile and innovative molecule with broad applications in chemistry and pharmacology. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in the development of next-generation therapeutics.